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Compound of Interest

(4-Formyl-3-
Compound Name:

methoxyphenyl)boronic acid

Cat. No.: B1441493

(4-Methoxycarbonylphenyl)boronic acid is an organic compound that has gained significant
traction as a versatile building block in synthetic chemistry.[1][2] Its bifunctional nature,
possessing both a boronic acid group for coupling reactions and a modifiable methyl ester
group, makes it a highly valuable synthetic intermediate.[2]

IUPAC Name: (4-methoxycarbonylphenyl)boronic acid[3]

Synonyms: 4-(Methoxycarbonyl)benzeneboronic acid, 4-borono-benzoic acid 1-methyl ester,
Methyl 4-boronobenzoate[1][2][4]

CAS Number: 99768-12-4[1][5]

Molecular Formula: CBH9BO4[1][3]

A summary of its key physicochemical properties is presented in the table below:
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Property Value Source(s)

Molecular Weight 179.97 g/mol [11[31[6]
White to light yellow crystalline

Appearance [1107]
powder

Melting Point 197-250 °C (1161718l

Solubility Soluble in methanol [718]

Purity Typically =95-98% [1][6]

The Cornerstone Application: Suzuki-Miyaura
Cross-Coupling

The primary utility of (4-methoxycarbonylphenyl)boronic acid lies in its application in the
Suzuki-Miyaura cross-coupling reaction.[1][5][9] This Nobel Prize-winning reaction is one of the
most powerful and widely used methods for forming carbon-carbon bonds, particularly for
creating biaryl compounds.[10][11][12]

In this reaction, the organoboron species, in this case, (4-methoxycarbonylphenyl)boronic acid,
is coupled with an organohalide in the presence of a palladium catalyst and a base.[10][13] The
reaction is valued for its mild conditions, tolerance of a wide range of functional groups, and the
commercial availability of a vast array of boronic acids.[14]

Reaction Mechanism

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established three-step process:

o Oxidative Addition: The active Pd(0) catalyst reacts with the organohalide (R-X) to form a
Pd(Il) complex.[11]

o Transmetalation: The organic ligand from the boronic acid is transferred to the palladium
center. This step requires activation of the boronic acid with a base to form a more
nucleophilic boronate species.[10][13]
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e Reductive Elimination: The two organic ligands on the palladium complex couple, forming the
new carbon-carbon bond and regenerating the Pd(0) catalyst, which can then re-enter the
catalytic cycle.[11]

Boronate Formation
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Generalized Experimental Protocol for Suzuki-
Miyaura Coupling

This section provides a representative, step-by-step methodology for a Suzuki-Miyaura
coupling reaction using (4-methoxycarbonylphenyl)boronic acid.

Materials:
¢ (4-Methoxycarbonylphenyl)boronic acid

o Aryl halide (e.qg., aryl bromide or iodide)
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o Palladium catalyst (e.g., Pd(PPh3)4 or Pd(OAc)2 with a phosphine ligand)

e Base (e.g., K2CO3, Na2CO3, or KF)

e Solvent (e.g., a mixture of toluene and water, or THF and water)

o Reaction vessel (e.g., round-bottom flask) with a condenser and magnetic stirrer
 Inert atmosphere (e.g., nitrogen or argon)

Procedure:

» Reaction Setup: To a clean, dry reaction vessel, add the aryl halide (1.0 eq), (4-
methoxycarbonylphenyl)boronic acid (1.1-1.5 eq), and the base (2.0-3.0 eq).

 Inert Atmosphere: Seal the vessel and purge with an inert gas (nitrogen or argon) for 10-15
minutes to remove oxygen, which can deactivate the catalyst.

e Solvent Addition: Add the degassed solvent system to the reaction vessel via syringe.

o Catalyst Addition: Under a positive pressure of the inert gas, add the palladium catalyst
(typically 1-5 mol%).

o Reaction: Heat the reaction mixture with vigorous stirring to the desired temperature (often
60-100 °C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC or
LC-MS).[11]

o Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an
organic solvent (e.g., ethyl acetate) and wash with water and brine.

 Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na2S04), filter, and
concentrate under reduced pressure. The crude product is then purified, typically by column
chromatography or recrystallization.[7]
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Caption: Generalized experimental workflow for a Suzuki-Miyaura coupling reaction.
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Applications in Drug Discovery and Agrochemicals

(4-Methoxycarbonylphenyl)boronic acid is a key building block in the synthesis of a wide array

of molecules for the pharmaceutical and agrochemical industries.[1][5][9]

Pharmaceutical Intermediates: The methoxycarbonyl group provides a versatile handle for
introducing ester functionalities, which are common in many biologically active molecules.[5]
This makes it an invaluable component for synthesizing pharmaceutical intermediates.[5][9]
For example, it has been used in the synthesis of potent inhibitors of intracellular NAAA
activity and in the design of second-generation HIV-1 maturation inhibitors.[4][15]

Structural Derivatization: The methyl ester group can be easily hydrolyzed to the
corresponding carboxylic acid, which can then be converted into amides, or reduced to an
alcohol, allowing for diverse structural modifications.[2]

Targeted Drug Delivery: The boronic acid functional group can form reversible covalent
bonds with diols, a structural motif present in many biological molecules like sugars. This
property is being explored for the development of targeted drug delivery systems and smart
materials that respond to biological stimuli.[1]

Agrochemical Synthesis: It is used to synthesize a broad spectrum of molecules for the
development of new pesticides and herbicides, contributing to advancements in agricultural
productivity.[5][9]

Materials Science: This compound is also utilized in the synthesis of advanced organic
materials, such as those used in organic light-emitting diodes (OLEDs) and organic
photovoltaics (OPVS).[2]

Safety and Handling

(4-Methoxycarbonylphenyl)boronic acid is associated with certain hazards and should be

handled with appropriate safety precautions.

e GHS Hazard Statements: It is classified as harmful if swallowed (H302), may cause skin

irritation (H315), and can cause serious eye irritation (H319).[3]
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o Storage: It should be stored in a cool, dry place, under an inert atmosphere, and away from
moisture as it is hygroscopic.[4] Recommended storage is at room temperature or
refrigerated (2-8°C).[1][4]

Conclusion

(4-Methoxycarbonylphenyl)boronic acid is a highly versatile and valuable reagent in modern
organic chemistry. Its central role in the robust and reliable Suzuki-Miyaura cross-coupling
reaction, combined with the synthetic flexibility offered by its methyl ester group, has
established it as a critical building block in the synthesis of complex organic molecules. Its
applications span from the development of novel pharmaceuticals and agrochemicals to the
creation of advanced functional materials, underscoring its significance to researchers and
scientists across multiple disciplines.[2][5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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